Cas no 894065-11-3 (2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 894065-11-3
• MF: C₁₉H₁₉N₅O₃S
• MW: 397.450862169266
• CID: 5748364
• PubChem ID: 7217547
• Update Time: 2023-11-21

2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[[6-(1,3-benzodioxol-5-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-1-(1-piperidinyl)-
• 894065-11-3
• SR-01000020245-1
• F2506-1423
• 6-(1,3-benzodioxol-5-yl)-3-[(2-oxo-2-piperidin-1-ylethyl)thio][1,2,4]triazolo[4,3-b]pyridazine
• 2-[[6-(1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-1-piperidin-1-ylethanone
• 2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• AKOS005008027
• 2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(piperidin-1-yl)ethanone
• SR-01000020245
• 2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C19H19N5O3S/c25-18(23-8-2-1-3-9-23)11-28-19-21-20-17-7-5-14(22-24(17)19)13-4-6-15-16(10-13)27-12-26-15/h4-7,10H,1-3,8-9,11-12H2
• InChI Key： NWPUMHGKVNVPBH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N2C(=NN=1)C=CC(C1=CC=C3OCOC3=C1)=N2

Computed Properties

• Exact Mass: 397.12086066g/mol
• Monoisotopic Mass: 397.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: -0.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines